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Compound of Interest

Compound Name: S-Benzyl-DL-homocysteine

CAS No.: 7689-60-3

Cat. No.: B1267509

Get Quote

Executive Summary
S-Benzyl-DL-homocysteine (CAS: 1017-76-1) is a sulfur-containing amino acid derivative.[1]

[2] While often classified as "Not Hazardous" under GHS criteria for acute toxicity, it requires

specific disposal management due to its thioether moiety. Improper disposal via standard trash

or untreated drain discharge can lead to the formation of volatile mercaptans (odorous sulfur

compounds) or environmental acidification upon decomposition.

Immediate Action Directive:

Primary Waste Stream: Non-Regulated Organic Solid (Sulfur-Containing).

Prohibited: Do not dispose of in municipal trash or mix with strong oxidizers (e.g., nitric acid,

peroxides).

Disposal Method: High-temperature incineration with flue gas scrubbing.

Part 1: Chemical Intelligence & Hazard Assessment
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To manage waste effectively, we must understand the chemical behaviors that dictate our

safety protocols.

Chemical Identity
Property Detail

Chemical Name S-Benzyl-DL-homocysteine

CAS Number 1017-76-1 (DL-form); 1118-85-0 (L-form)

Formula C₁₁H₁₅NO₂S

Molecular Weight 225.31 g/mol

Physical State White to off-white crystalline powder

Solubility
Soluble in water (variable pH dependent),

aqueous acid/base

The "Why" Behind the Protocol (Causality)
Sulfur Content: The benzyl-protected sulfur atom is stable under normal conditions.

However, incineration without scrubbers releases Sulfur Oxides (SOx), a precursor to acid

rain. Therefore, this waste must be tagged for incineration facilities equipped with alkaline

scrubbers.

Oxidation Risk: The thioether group (

) can be oxidized to sulfoxides (

) or sulfones. Mixing this waste with strong oxidizers in a waste container can generate
significant heat (exothermic reaction), creating a fire hazard.

Part 2: Pre-Disposal Stabilization & Safety
Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are generally sufficient, but the physical state (fine powder) dictates

respiratory protection.
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PPE Item Specification Rationale

Respiratory N95 or P100 Mask

Prevents inhalation of fine

particulates which may irritate

the upper respiratory tract

despite low acute toxicity.[1]

Gloves Nitrile (0.11 mm)

Provides excellent barrier

protection against amino acid

derivatives.[1]

Eye Protection Safety Glasses w/ Side Shields

Standard impact protection;

goggles required if handling

large liquid volumes.[1]

Spill Management (Pre-Disposal)
If the substance is spilled prior to disposal, do not wash it down the drain.

Dry Spills: Use a HEPA-filtered vacuum or wet-sweep method (damp paper towels) to avoid

generating dust.

Wet Spills: Absorb with an inert material (Vermiculite or clay-based absorbent).

Decontamination: Wipe surface with a mild detergent solution. Avoid bleach (hypochlorite),

as it reacts with sulfur compounds.

Part 3: The Disposal Protocol
This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)

guidelines for "Non-Regulated" chemical waste.

Scenario A: Solid Waste (Excess/Expired Powder)
Step 1: Do not dissolve the solid. Volume minimization is key for disposal costs.

Step 2: Place the solid in a clear, wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Step 3: Label the container clearly:
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Content: "S-Benzyl-DL-homocysteine"[1][2][3]

Constituents: "Organic Solid, Contains Sulfur"[1]

Hazard:[4][5] "Irritant" (Precautionary labeling)[1]

Step 4: Cap tightly and tape the lid to prevent loosening during transport.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Disposal depends entirely on the solvent system used.

Aqueous Solutions (pH 5-9):

While some jurisdictions allow drain disposal for dilute amino acids, best practice is to

collect it.

Action: Collect in "Aqueous Waste" drum.

Organic Solvents (e.g., Methanol, Ethanol):

Action: Collect in "Non-Halogenated Organic Solvent" drum.

Halogenated Solvents (e.g., DCM, Chloroform):

Action: Collect in "Halogenated Organic Solvent" drum.

Critical Segregation Rule: Never mix S-Benzyl-DL-homocysteine waste with Nitric Acid or

Perchloric Acid waste streams.[1] The risk of energetic oxidation is non-zero.

Part 4: Visualized Workflow (Decision Tree)
The following diagram illustrates the logical flow for determining the correct waste stream.
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CRITICAL SAFETY

Start: S-Benzyl-DL-homocysteine Waste

Determine Physical State

Solid / Powder Liquid / Solution

Place in HDPE/Glass Jar
(Do not dissolve)

Label: 'Non-Regulated Organic Solid'
(Note: Contains Sulfur)

Bin A: Solid Chemical Waste
(Incineration)

Identify Solvent Base

Aqueous (Water)

Water Based

Organic (Non-Halogenated)
(e.g., MeOH, EtOH)

Alcohol/Ketone

Organic (Halogenated)
(e.g., DCM)

Chlorinated

Bin B: Aqueous Waste Bin C: Flammable Solvents Bin D: Halogenated Waste

DO NOT MIX WITH OXIDIZERS
(Nitric Acid, Peroxides)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of S-Benzyl-DL-homocysteine
based on physical state and solvent composition.

Part 5: Regulatory Compliance & Documentation[7]
Waste Codes
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While S-Benzyl-DL-homocysteine is not a P-listed or U-listed waste under US EPA

regulations, it must be characterized correctly.[1]

RCRA Status: Non-Hazardous (unless mixed with hazardous solvents).

EPA Waste Code (If pure): None (classify as "Non-Regulated Chemical Waste").

EPA Waste Code (If in Methanol): D001 (Ignitable).

EPA Waste Code (If in DCM): F002 (Spent Halogenated Solvent).

Documentation
Maintain a "Waste Determination" log in your lab notebook.

"Waste generated [Date]: 50g S-Benzyl-DL-homocysteine. Solid. No oxidizers present.

Transferred to EHS for incineration."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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